Cas no 22468-26-4 (4-hydroxypyridine-2-carboxylic acid)
22468-26-4 structure
Product Name:4-hydroxypyridine-2-carboxylic acid
CAS No:22468-26-4
MF:C6H5NO3
MW:139.108801603317
MDL:MFCD00521155
CID:52079
PubChem ID:354333459
Update Time:2025-04-18
4-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxypicolinic acid
- 4-Hydroxy-2-pyridinecarboxylic Acid
- 4-Hydroxypyridine-2-carboxylic acid
- 4-hydroxy2-Pyridinecarboxylic acid
- 4-oxo-1H-pyridine-2-carboxylic acid
- 4-oxo-1,4-dihydropyridine-2-carboxylic acid
- 2-Pyridinecarboxylic acid, 4-hydroxy-
- 2-Pyridinecarboxylic acid, 1,4-dihydro-4-oxo-
- 4-Hydroxy-picolinsaure
- PubChem17131
- KSC178M3R
- MXXLHBCSVDDTIX-UHFFFAOYSA-N
- 4-Hydroxypyridine-2-carboxylicacid
- STR08905
- BCP27908
- CS-W002643
- SY013177
- SCHEMBL18473861
- N13374
- AKOS000267448
- W-206762
- MFCD00521155
- 4-Hydroxy-pyridine-2-carboxylic acid
- YDA32124
- FT-0646037
- 4-Oxo-1,4-dihydropyridine-2-carboxylic acid, 95% +(contains <10% H2O)
- F1926-0003
- DTXSID70352740
- MFCD11656334
- 4-Hydroxypyridine-2-carboxylic acid, 97%
- 4-hydroxypyridine-2-carboxylic acid, AldrichCPR
- H1491
- 22468-26-4
- AB06407
- AM20050970
- PS-5235
- 98321-24-5
- 2-Pyridinecarboxylicacid,1,4-dihydro-4-oxo-(9CI)
- EN300-69574
- 2-pyridinecarboxylic acid,1,4-dihydro-4-oxo-
- 4-Hydroxypicolinicacid
- AF-399/40171304
- 1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid
- Z385458378
- SCHEMBL65841
- DB-271058
- STL253419
- 4-hydroxy picolinic acid
- DB-081295
- 4-hydroxypyridine-2-carboxylic acid
-
- MDL： MFCD00521155
- Inchi： 1S/C6H5NO3/c8-4-1-2-7-5(3-4)6(9)10/h1-3H,(H,7,8)(H,9,10)
- InChI Key： MXXLHBCSVDDTIX-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C=CN1)=O)=O
Computed Properties
- Exact Mass: 139.02700
- Monoisotopic Mass: 139.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- XLogP3: -0.1
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: ~ 280 °C(Dec)
- Boiling Point: 313.1℃ at 760 mmHg
- Water Partition Coefficient: slightly soluble in water.
- PSA: 70.42000
- LogP: 0.48540
4-hydroxypyridine-2-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： 24/25
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
4-hydroxypyridine-2-carboxylic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-hydroxypyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM100182-5g |
4-hydroxypyridine-2-carboxylic acid |
22468-26-4 | 95% | 5g |
$184 | 2021-08-06 | |
| Chemenu | CM100182-10g |
4-hydroxypyridine-2-carboxylic acid |
22468-26-4 | 95% | 10g |
$281 | 2021-08-06 | |
| Chemenu | CM100182-25g |
4-hydroxypyridine-2-carboxylic acid |
22468-26-4 | 95% | 25g |
$561 | 2021-08-06 | |
| TRC | B434240-100mg |
4-Hydroxypyridine-2-carboxylic Acid |
22468-26-4 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434240-500mg |
4-Hydroxypyridine-2-carboxylic Acid |
22468-26-4 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B434240-1g |
4-Hydroxypyridine-2-carboxylic Acid |
22468-26-4 | 1g |
$ 115.00 | 2022-06-07 | ||
| Apollo Scientific | OR4750-250mg |
4-Hydroxypyridine-2-carboxylic acid |
22468-26-4 | 250mg |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR4750-1g |
4-Hydroxypyridine-2-carboxylic acid |
22468-26-4 | 1g |
£27.00 | 2025-02-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027491-1g |
4-hydroxypyridine-2-carboxylic acid |
22468-26-4 | 97% | 1g |
￥48 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R027491-5g |
4-hydroxypyridine-2-carboxylic acid |
22468-26-4 | 97% | 5g |
￥140 | 2024-05-24 |
4-hydroxypyridine-2-carboxylic acid Related Literature
-
Johannes Karges,Ryjul W. Stokes,Seth M. Cohen Dalton Trans. 2021 50 2757
-
Daniela Mazzier,Soumen De,Barbara Wicher,Victor Maurizot,Ivan Huc Chem. Sci. 2019 10 6984
22468-26-4 (4-hydroxypyridine-2-carboxylic acid) Related Products
- 736110-81-9(2-Pyridinecarboxylicacid, 6-(aminomethyl)-1,4-dihydro-4-oxo-)
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- 98321-25-6(Methyl 4-hydroxypicolinate)
- 199926-39-1(4-Oxo-1,4-dihydropyridine-2,6-dicarboxylic acid hydrate)
- 41600-42-4(2,6-Pyridinedicarboxylicacid, 1,4-dihydro-1-methyl-4-oxo-)
- 6317-46-0(2,6-Pyridinedicarboxylicacid, 1-ethyl-1,4-dihydro-4-oxo-)
- 138-60-3(Chelidamic acid)
- 53764-72-0(ethyl 4-hydroxypyridine-2-carboxylate)
- 98321-24-5(1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid)
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